Cas no 2034393-77-4 (1-methyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide
• CAS No: 2034393-77-4
• MF: C₁₄H₁₆N₆O₂S
• MW: 332.380840301514
• CID: 5991283
• PubChem ID: 122162700
• Update Time: 2025-10-29

1-methyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide
• 1-methyl-N-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]pyrazole-4-sulfonamide
• 1-methyl-N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-1H-pyrazole-4-sulfonamide
• AKOS032463881
• F6573-0499
• 1-methyl-N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-1H-pyrazole-4-sulfonamide
• 2034393-77-4

• Inchi： 1S/C14H16N6O2S/c1-19-10-12(9-17-19)23(21,22)18-8-11-3-4-13(15-7-11)14-5-6-16-20(14)2/h3-7,9-10,18H,8H2,1-2H3
• InChI Key： UGTHVJUMDFUCBO-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NCC1=CN=C(C=C1)C1=CC=NN1C)(=O)=O

Computed Properties

• Exact Mass: 332.10554495g/mol
• Monoisotopic Mass: 332.10554495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 103Ų

Additional information on 1-methyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide

Chemical Compound CAS No. 2034393-77-4: 1-Methyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide

The compound with CAS No. 2034393-77-4, known as 1-methyl-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides, which are widely studied for their roles in pharmacology, material science, and catalysis. The structure of this compound is characterized by the presence of a pyridine ring, a pyrazole moiety, and a sulfonamide group, making it a versatile molecule for functionalization and reactivity studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced coupling techniques and selective functional group transformations. The synthesis process typically involves the construction of the pyridine ring system, followed by the introduction of the pyrazole substituents and the sulfonamide group. These steps are carefully optimized to ensure high yields and purity, which are critical for downstream applications.

The structural features of 1-methyl-N-{6-(1-methyl-1H-pyrazol-5-yld}pyridin... make it an attractive candidate for exploring its electronic properties and reactivity in various chemical environments. For instance, the presence of electron-withdrawing groups like the sulfonamide moiety can significantly influence the electronic distribution across the molecule, making it suitable for applications in semiconducting materials or as a catalyst in organic reactions.

Moreover, this compound has shown promising results in preliminary biological assays, indicating potential bioactivity that could be harnessed in drug discovery programs. Researchers have reported that its unique structure allows for interactions with specific biological targets, such as enzymes or receptors, which could lead to novel therapeutic agents with improved efficacy and reduced side effects.

In terms of material science applications, this compound's ability to form stable coordination complexes with metal ions has been explored in recent studies. These complexes exhibit interesting magnetic and optical properties, which could be exploited in the development of advanced materials for sensors or data storage devices.

Looking ahead, ongoing research is focused on further elucidating the mechanistic details of this compound's reactivity under various conditions. By leveraging computational chemistry tools alongside experimental techniques, scientists aim to uncover new pathways for its utilization in cutting-edge technologies.

In conclusion, CAS No. 2034393... represents a fascinating example of how modern synthetic chemistry can yield complex molecules with multifaceted applications across diverse scientific domains. Its continued exploration promises to unlock new opportunities for innovation in both academic and industrial settings.